Cas no 773131-65-0 (4-Hydroxy-3-(trifluoromethyl)cinnamic acid)

• Product Name: 4-Hydroxy-3-(trifluoromethyl)cinnamic acid
• CAS No: 773131-65-0
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• CID: 4796020
• Update Time: 2025-06-13

4-Hydroxy-3-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(trifluoromethyl)cinnamic acid

• Inchi： 1S/C10H7F3O3/c11-10(12,13)7-5-6(1-3-8(7)14)2-4-9(15)16/h1-5,14H,(H,15,16)/b4-2+
• InChI Key： VKZREIQTWYXXNL-DUXPYHPUSA-N
• SMILES： FC(C1C(=CC=C(/C=C/C(=O)O)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Additional information on 4-Hydroxy-3-(trifluoromethyl)cinnamic acid

Professional Introduction to 4-Hydroxy-3-(trifluoromethyl)cinnamic acid (CAS No. 773131-65-0)

4-Hydroxy-3-(trifluoromethyl)cinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 773131-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, characterized by a hydroxyl group at the 4-position and a trifluoromethyl substituent at the 3-position of a cinnamic acid backbone, exhibits promising biological activities that make it a valuable candidate for further research and development.

The molecular structure of 4-Hydroxy-3-(trifluoromethyl)cinnamic acid consists of a phenyl ring linked to a propenoic acid moiety, with the hydroxyl (-OH) group and trifluoromethyl (-CF₃) group positioned strategically to influence its reactivity and interaction with biological targets. This arrangement contributes to its potential as an intermediate in synthesizing various pharmacologically active molecules. The presence of the trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-Hydroxy-3-(trifluoromethyl)cinnamic acid. Studies have indicated that this compound may possess anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for therapeutic applications. The hydroxyl group facilitates hydrogen bonding interactions, which can be crucial for binding to biological receptors, while the trifluoromethyl group increases lipophilicity, improving membrane permeability and oral bioavailability.

One of the most compelling aspects of 4-Hydroxy-3-(trifluoromethyl)cinnamic acid is its role as a precursor in the synthesis of more complex molecules with enhanced biological activity. Researchers have leveraged its structural framework to develop novel derivatives that exhibit improved efficacy and reduced side effects compared to existing drugs. For instance, modifications of this compound have led to the discovery of new agents targeting specific enzymatic pathways involved in diseases such as cancer and neurodegeneration.

The synthesis of 4-Hydroxy-3-(trifluoromethyl)cinnamic acid typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities in organic chemistry that enable the production of complex molecules with tailored properties.

From a biochemical perspective, 4-Hydroxy-3-(trifluoromethyl)cinnamic acid interacts with various cellular components, including enzymes and receptors, which underscores its potential as a bioactive molecule. Its ability to modulate signaling pathways has been investigated in vitro and in vivo models, providing insights into its mechanisms of action. These studies have revealed that the compound can influence processes such as cell proliferation, apoptosis, and inflammation—key factors in many pathological conditions.

The pharmaceutical industry has taken note of the promising attributes of 4-Hydroxy-3-(trifluoromethyl)cinnamic acid, leading to several ongoing clinical trials and preclinical studies aimed at evaluating its therapeutic potential. Preliminary results suggest that derivatives of this compound may offer significant benefits in treating conditions ranging from chronic inflammatory disorders to certain types of cancer. As research progresses, it is expected that more refined analogs will be developed, further optimizing their pharmacokinetic profiles and therapeutic efficacy.

The environmental impact and sustainability of producing 4-Hydroxy-3-(trifluoromethyl)cinnamic acid are also areas of increasing focus. Innovations in green chemistry principles have been applied to develop more eco-friendly synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader industry trends toward sustainable pharmaceutical manufacturing practices.

In conclusion,4-Hydroxy-3-(trifluoromethyl)cinnamic acid (CAS No. 773131-65-0) represents a fascinating compound with diverse applications in pharmaceutical research and development. Its unique structural features contribute to its biological activity, while advancements in synthetic chemistry continue to expand its potential uses. As scientific understanding deepens, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.